Cas no 2090987-96-3 (7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)

• Product Name: 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• CAS No: 2090987-96-3
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 5238903
• Update Time: 2025-10-31

7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 1,2-dihydro-7-(methylthio)-2-oxo-
• 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

• Inchi： 1S/C11H9NO3S/c1-16-6-2-3-7-8(11(14)15)5-10(13)12-9(7)4-6/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： AVNMOVGCTZEWNJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(SC)=C2)C(C(O)=O)=CC1=O

Additional information on 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

7-(Methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic Acid: A Comprehensive Overview

7-(Methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 2090987-96-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article aims to provide a detailed overview of this compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

7-(Methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid is a heterocyclic compound characterized by a quinoline core with a methylsulfanyl group at the 7-position and a carboxylic acid moiety at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The quinoline ring system is known for its aromaticity and stability, while the carboxylic acid group provides acidity and reactivity. The methylsulfanyl group adds further complexity, influencing the compound's solubility, stability, and biological activity.

The molecular formula of 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid is C₁₃H₁₁NO₃S, with a molecular weight of approximately 265.3 g/mol. It is a white crystalline solid that is soluble in polar solvents such as water and ethanol. The compound exhibits strong UV absorption due to the presence of the quinoline chromophore, making it suitable for various spectroscopic analyses.

Synthesis Methods

The synthesis of 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has been reported using several methodologies. One common approach involves the condensation of 4-chloroquinolin-2(1H)-one with thiourea followed by methylation and hydrolysis steps. Another method involves the reaction of 4-chloroquinolin-2(1H)-one with methyl mercaptan in the presence of a base to form the corresponding thioether intermediate, which is then oxidized to the desired carboxylic acid.

A recent study published in the Journal of Organic Chemistry (JOC) described an efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity compared to traditional methods. The use of microwave-assisted synthesis has gained popularity due to its environmental benefits and cost-effectiveness.

Biological Activities

7-(Methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has shown promising biological activities in various preclinical studies. One notable application is its potential as an antimicrobial agent. Research conducted at the University of California demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves inhibition of bacterial cell wall synthesis and disruption of membrane integrity.

In addition to its antimicrobial properties, 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has been investigated for its anti-inflammatory effects. A study published in the Journal of Medicinal Chemistry found that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest potential therapeutic applications in inflammatory diseases such as arthritis and colitis.

Clinical Applications and Research Advancements

The potential clinical applications of 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid are currently being explored through various preclinical and early-stage clinical trials. A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of this compound in healthy volunteers. The results showed that it was well-tolerated with no serious adverse effects observed.

A recent review article in Drug Discovery Today highlighted the growing interest in quinoline-based compounds for their diverse biological activities. The review emphasized the importance of structure-activity relationship (SAR) studies to optimize the pharmacological properties of these compounds. Ongoing research is focused on developing more potent and selective derivatives of 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid for specific therapeutic targets.

Conclusion

In conclusion, 7-(methylsulfanyl)-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 2090987-96-3) is a promising compound with unique chemical properties and diverse biological activities. Its potential applications in antimicrobial therapy and anti-inflammatory treatments make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in various fields.